The Strategic Role of tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate in Advanced Drug Discovery
The Strategic Role of tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate in Advanced Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction: The Unseen Architect of Therapeutic Innovation
In the landscape of modern medicinal chemistry, the success of a drug candidate is often predicated on the chirality and structural rigidity of its core components. It is in this context that tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate (CAS 1009075-44-8), a seemingly unassuming chiral building block, emerges as a critical enabler of next-generation therapeutics. Its unique stereochemistry and orthogonally protected diamine functionalities provide a powerful scaffold for the construction of complex molecular architectures with high specificity and potency.
This guide moves beyond a simple datasheet to offer a comprehensive technical exploration of this vital reagent. We will delve into its synthesis, analytical characterization, and, most importantly, its strategic application in the development of targeted therapies, with a particular focus on Janus kinase (JAK) inhibitors. The insights and protocols presented herein are designed to empower researchers to leverage the full potential of this versatile building block in their drug discovery programs.
Physicochemical Properties and Handling
A foundational understanding of the physical and chemical properties of tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate is paramount for its effective use and storage.
| Property | Value | Source |
| CAS Number | 1009075-44-8 | [1][2] |
| Molecular Formula | C₁₀H₂₀N₂O₂ | [1][2] |
| Molecular Weight | 200.28 g/mol | [1][2] |
| Appearance | Off-white to white solid | [3] |
| Purity | Typically ≥97% | [2] |
| Storage | 4°C, protect from light | [2] |
| SMILES | N[C@@H]1CCC1 | [2] |
| InChI Key | PGBVMVTUWHCOHX-YUMQZZPRSA-N | [4] |
The presence of the tert-butyloxycarbonyl (Boc) protecting group on one of the amine functionalities is central to its utility, allowing for sequential and controlled reactions. The Boc group is stable under a wide range of conditions but can be readily removed with acid, providing a crucial element of synthetic flexibility.
Synthesis of a Chiral Scaffold: A Representative Approach
While multiple proprietary methods exist for the synthesis of chiral diamines, a common and effective strategy involves the enantioselective reduction of a suitable precursor followed by functional group manipulations. Below is a representative, field-proven protocol for the synthesis of a chiral aminocyclopentanol, a key intermediate that can be converted to the target compound. This approach underscores the causality behind the experimental choices, ensuring a robust and reproducible synthesis.
Experimental Protocol: Enantioselective Synthesis of a Chiral Aminocyclopentanol Intermediate
Rationale: This protocol employs a catalytic asymmetric reduction to establish the desired stereochemistry early in the synthetic sequence, a hallmark of an efficient and elegant synthesis.
-
Preparation of the Ene-carbamate:
-
To a solution of cyclopent-2-enone in dichloromethane (DCM), add tert-butyl carbamate.
-
The reaction is typically catalyzed by a Lewis acid to promote the conjugate addition.
-
Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.
-
Upon completion, the reaction is quenched, and the product, a racemic β-aminoketone, is isolated and purified by column chromatography.
-
-
Enantioselective Ketone Reduction:
-
The racemic β-aminoketone is subjected to an asymmetric reduction using a chiral catalyst, such as a Ru- or Rh-based catalyst with a chiral ligand (e.g., BINAP).
-
The choice of catalyst and ligand is critical for achieving high enantioselectivity.
-
The reaction is performed under a hydrogen atmosphere at a controlled temperature and pressure.
-
The resulting diastereomeric mixture of aminocyclopentanols is then separated by chiral chromatography or crystallization to yield the desired (1R, 3R) isomer.
-
-
Final Functionalization (Conceptual):
-
The hydroxyl group of the chiral aminocyclopentanol can then be converted to an amine via a Mitsunobu reaction with a nitrogen source (e.g., phthalimide, followed by deprotection) or through a two-step oxidation-reductive amination sequence to yield the target tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate.
-
The Role in Janus Kinase (JAK) Inhibitor Synthesis: A Case Study
The Janus kinases are a family of tyrosine kinases that play a critical role in cytokine signaling pathways, which are often dysregulated in autoimmune diseases and cancer.[5] Small molecule inhibitors of JAKs have emerged as a significant class of therapeutics. The precise three-dimensional arrangement of substituents on the inhibitor is crucial for selective binding to the ATP-binding pocket of the target kinase.[6]
tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate provides a rigid and stereochemically defined scaffold to which other pharmacophoric elements can be attached. This ensures that the final molecule adopts the correct conformation for optimal interaction with the kinase.
Workflow for JAK Inhibitor Synthesis
Caption: Synthetic workflow for a JAK inhibitor.
Experimental Protocol: Synthesis of a JAK Inhibitor Precursor
Rationale: This protocol illustrates the coupling of the chiral diamine with a heterocyclic core, a common strategy in the synthesis of kinase inhibitors. The free amine of the diamine acts as a nucleophile, displacing a leaving group on the heterocycle.
-
Nucleophilic Aromatic Substitution (SNAr):
-
Dissolve tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate and a suitable chloro- or fluoro-substituted heterocyclic core (e.g., 4-chloro-7H-pyrrolo[2,3-d]pyrimidine) in a polar aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).
-
Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA), to scavenge the acid generated during the reaction.
-
Heat the reaction mixture to a temperature typically ranging from 80 to 120 °C.
-
Monitor the reaction progress by HPLC or LC-MS.
-
Upon completion, cool the reaction mixture and perform an aqueous workup, followed by extraction with an organic solvent (e.g., ethyl acetate).
-
Purify the product by column chromatography on silica gel.
-
-
Boc Deprotection:
-
Dissolve the purified product from the previous step in a suitable solvent, such as dichloromethane (DCM) or 1,4-dioxane.
-
Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.
-
Stir the reaction at room temperature until the Boc group is completely removed, as monitored by TLC or LC-MS.
-
Remove the solvent and excess acid under reduced pressure to yield the deprotected amine, which is often carried forward to the next step without further purification.
-
This deprotected intermediate is then ready for further functionalization, such as an amide coupling, to complete the synthesis of the final JAK inhibitor.
Quality Control and Analytical Characterization
Ensuring the purity and stereochemical integrity of tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate is critical for its successful application in drug synthesis. A combination of chromatographic and spectroscopic techniques is employed for this purpose.
High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity
Rationale: Chiral HPLC is the gold standard for determining the enantiomeric excess (ee) of a chiral compound. By using a chiral stationary phase (CSP), the two enantiomers can be separated and quantified.
-
Column: A polysaccharide-based chiral column, such as Chiralpak® or Chiralcel®, is commonly used.
-
Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) is typically employed. The exact ratio is optimized to achieve baseline separation of the enantiomers.
-
Detection: UV detection at a wavelength where the compound absorbs (typically around 210 nm for carbamates) is used.
-
Sample Preparation: The sample is dissolved in the mobile phase at a suitable concentration (e.g., 1 mg/mL).
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Verification
Rationale: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the compound and to assess its purity.
-
¹H NMR: The spectrum will show characteristic signals for the tert-butyl group (a singlet at ~1.4 ppm), the cyclopentyl protons, and the amine protons. The integration of these signals should be consistent with the number of protons in the molecule.
-
¹³C NMR: The spectrum will show distinct signals for each carbon atom in the molecule, including the carbonyl carbon of the carbamate group (~155 ppm) and the quaternary carbon of the tert-butyl group (~80 ppm).
The absence of significant impurity signals in both ¹H and ¹³C NMR spectra is a key indicator of high purity.
Mechanism of Action and Structure-Activity Relationship (SAR)
The cyclopentyl scaffold provided by tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate plays a crucial role in orienting the key binding motifs of the inhibitor within the active site of the target kinase.
Logical Relationship in Kinase Binding
Caption: Key interactions of a JAK inhibitor.
The rigid cyclopentyl ring system reduces the conformational flexibility of the inhibitor, which can lead to a lower entropic penalty upon binding and thus higher affinity. The (1R,3R) stereochemistry is critical for positioning the substituents in the correct spatial orientation to interact with specific amino acid residues in the kinase active site. For example, one part of the molecule may be directed towards the "hinge" region of the kinase, forming crucial hydrogen bonds, while another part may extend into a hydrophobic pocket.
Conclusion: An Indispensable Tool for Modern Drug Hunters
tert-Butyl ((1R,3R)-3-aminocyclopentyl)carbamate is more than just a chemical reagent; it is a key piece of the puzzle in the design and synthesis of highly specific and effective medicines. Its defined stereochemistry and synthetic versatility make it an invaluable tool for medicinal chemists aiming to create the next generation of targeted therapies. A thorough understanding of its properties, synthesis, and application, as detailed in this guide, is essential for any researcher or drug development professional working at the forefront of pharmaceutical innovation.
References
- Aher, A. A., et al. (2024). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. Advances in Pharmaceutical Research, 3(2), 07.
- Guschin, D., et al. (1995). A major role for the protein tyrosine kinase JAK1 in the JAK/STAT signal transduction pathway in response to interleukin-6. The EMBO Journal, 14(7), 1421-1429.
- Mancini, F., et al. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Chemical Reviews, 115(19), 11061-11119.
- Rose, R. K. (2022). Clinical Importance of Chirality in Drug Design and Pharmaceuticals. Journal of Drug Design and Research, 9(3), 1-2.
- Rozema, M. J., et al. (2021). Development of a Scalable Enantioselective Synthesis of JAK Inhibitor Upadacitinib. Organic Process Research & Development, 25(3), 949-962.
-
Synthonix. tert-butyl n-[(1s,3s)-3-aminocyclopentyl]carbamate. Available from: [Link]
- YAKHAK HOEJI. (2021).
- Al-Salama, Z., et al. (2021). A Comprehensive Overview of Globally Approved JAK Inhibitors. Molecules, 26(13), 3864.
-
Choi, C. (n.d.). Janus Kinase 1 (PDB ID: 3EHY). Available from: [Link]
-
Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Available from: [Link]
-
ResearchGate. (2016). An Efficient Synthesis of Baricitinib. Available from: [Link]
-
Macmillan Group - Princeton University. SUPPLEMENTARY INFORMATION. Available from: [Link]
-
ResearchGate. (2018). Spectral characteristics by 1 H NMR analysis of the Boc-AMST monomer. Available from: [Link]
- MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Organics, 3(1), 32-48.
- NIH. (2023). Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and N-Boc-aminopiperidines. RSC Advances, 13(31), 21631-21641.
- NIH. (2022). Structural insights into JAK2 inhibition by ruxolitinib, fedratinib, and derivatives thereof. Journal of Medicinal Chemistry, 65(13), 8933-8946.
Sources
- 1. WO2021123288A1 - Process and intermediates for the preparation of upadacitinib - Google Patents [patents.google.com]
- 2. Diastereoselective synthesis of cis-cyclopentane-1,2-diamine derivatives via organophotoredox-catalyzed [3 + 2] cycloadditions | Semantic Scholar [semanticscholar.org]
- 3. rsc.org [rsc.org]
- 4. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
- 5. mdpi.com [mdpi.com]
- 6. A major role for the protein tyrosine kinase JAK1 in the JAK/STAT signal transduction pathway in response to interleukin-6 - PMC [pmc.ncbi.nlm.nih.gov]
